Cas no 98070-40-7 (4,4-Dichloro-3-butenylamine)

• Product Name: 4,4-Dichloro-3-butenylamine
• CAS No: 98070-40-7
• MF: C₄H₇Cl₂N
• MW: 140.011079072952
• CID: 6532624
• PubChem ID: 23423639
• Update Time: 2025-06-09

4,4-Dichloro-3-butenylamine Chemical and Physical Properties

Names and Identifiers

• 4,4-dichlorobut-3-en-1-amine
• 98070-40-7
• NoName_4553
• 4,4-dichloro-3-butenylamine
• AKOS006362038
• DTXSID20903802
• SCHEMBL22166182
• EN300-4261362
• 4,4-Dichloro-3-butenylamine

• Inchi： 1S/C4H7Cl2N/c5-4(6)2-1-3-7/h2H,1,3,7H2
• InChI Key： PQSMJIWHXMHTBL-UHFFFAOYSA-N
• SMILES： Cl/C(=C/CCN)/Cl

Computed Properties

• Exact Mass: 138.9955546g/mol
• Monoisotopic Mass: 138.9955546g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 66.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketene acetals

Additional information on 4,4-Dichloro-3-butenylamine

Professional Introduction to 4,4-Dichloro-3-butenylamine (CAS No. 98070-40-7)

4,4-Dichloro-3-butenylamine is a significant compound in the realm of organic chemistry and pharmaceutical research, characterized by its unique molecular structure and versatile reactivity. This compound, identified by the Chemical Abstracts Service Number (CAS No.) 98070-40-7, has garnered attention due to its potential applications in synthesizing various bioactive molecules. The presence of both chloro and amine functional groups makes it a valuable intermediate in the development of novel pharmaceutical agents.

The molecular formula of 4,4-Dichloro-3-butenylamine is C₈H₁₁Cl₂N, reflecting its composition of carbon, hydrogen, chlorine, and nitrogen atoms. The structural arrangement of these atoms imparts distinct chemical properties that facilitate its role in synthetic chemistry. Specifically, the butenyl chain provides a flexible backbone, while the chloro substituents enhance electrophilicity, making the compound suitable for nucleophilic substitution reactions. The amine group, on the other hand, serves as a nucleophile or a base, depending on the reaction conditions.

In recent years, advancements in medicinal chemistry have highlighted the importance of 4,4-Dichloro-3-butenylamine as a building block for drug discovery. Its structural features allow for modifications that can fine-tune pharmacokinetic and pharmacodynamic properties of potential therapeutic agents. For instance, researchers have explored its utility in synthesizing kinase inhibitors, which are crucial in treating cancers and inflammatory diseases. The chlorine atoms can be selectively displaced by various nucleophiles to introduce different pharmacophores, thereby expanding the chemical diversity of the resulting compounds.

One of the most compelling aspects of 4,4-Dichloro-3-butenylamine is its role in constructing heterocyclic frameworks. Heterocycles are integral to many biologically active molecules, and the compound’s reactivity makes it an excellent precursor for their synthesis. For example, it has been employed in generating piperazine derivatives, which are known for their antimicrobial and antipsychotic properties. The versatility of this compound lies in its ability to undergo multiple transformations while retaining its core structure, thereby enabling the creation of structurally diverse libraries for high-throughput screening.

The synthesis of 4,4-Dichloro-3-butenylamine typically involves multi-step organic reactions that highlight modern synthetic methodologies. One common approach includes the chlorination of a butenylamine derivative followed by purification steps to isolate the desired product. Recent studies have focused on optimizing these synthetic routes to improve yield and reduce environmental impact. Green chemistry principles have been increasingly applied, with an emphasis on using catalytic methods and solvents that minimize waste and energy consumption.

The pharmacological potential of derivatives derived from 4,4-Dichloro-3-butenylamine has been extensively studied. Researchers have demonstrated its applicability in developing compounds that target specific biological pathways. For instance, modifications to the amine group can alter binding affinities to enzymes or receptors, leading to enhanced therapeutic effects. Additionally, computational modeling has played a pivotal role in predicting how structural changes will influence biological activity, allowing for more efficient drug design.

In conclusion, 4,4-Dichloro-3-butenylamine (CAS No. 98070-40-7) represents a cornerstone in modern pharmaceutical chemistry due to its structural versatility and reactivity. Its applications span across various therapeutic areas, underscoring its importance as a synthetic intermediate. As research continues to uncover new methodologies for drug development and molecular construction, compounds like this will remain indispensable tools for chemists and biologists alike.